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Compound of Interest

Compound Name: Cisapride monohydrate

Cat. No.: B1198533

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cisapride monohydrate is a gastroprokinetic agent that enhances gastrointestinal motility by
acting primarily as a serotonin 5-HTa receptor agonist.[1] This action facilitates the release of
acetylcholine from the myenteric plexus, leading to increased smooth muscle contraction in the
gastrointestinal tract.[1] These application notes provide a detailed protocol for conducting an in
vitro smooth muscle contraction assay using cisapride monohydrate, a fundamental tool for
studying its pharmacological properties and mechanism of action. The assay is crucial for
researchers in pharmacology and drug development investigating prokinetic agents.

Mechanism of Action

Cisapride's primary mechanism involves the activation of 5-HT4 receptors on enteric neurons.
[1] This activation stimulates a signaling cascade that results in the enhanced release of
acetylcholine (ACh) into the neuromuscular junction of the gut wall. ACh then binds to
muscarinic receptors on the smooth muscle cells, triggering depolarization and subsequent
muscle contraction. While this is the principal pathway, some studies suggest that cisapride
may also exert direct effects on smooth muscle cells, although the cholinergic pathway is
considered predominant.[2] A bell-shaped dose-response curve has been observed, with
higher concentrations of cisapride potentially causing inhibitory effects.[2]
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Signaling Pathway of Cisapride-Induced Smooth Muscle
Contraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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